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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of Solvent
Yellow 124 (C.I. 111155), a synthetic azo dye utilized as a fuel marker. Understanding the
thermal stability and decomposition characteristics of this compound is critical for its application
and for assessing its behavior under various environmental and industrial conditions. This
document summarizes available quantitative data, presents detailed experimental protocols for
thermal analysis, and visualizes the analytical workflow.

Core Properties of Solvent Yellow 124

Solvent Yellow 124, with the IUPAC name N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-
phenyldiazenylaniline, is recognized for its use as a "Euromarker” in the European Union to
distinguish between fully taxed diesel fuel and lower-taxed heating oil.[1][2] Its chemical
structure imparts a characteristic yellow color and solubility in nonpolar solvents.[1][3]

Thermal Stability and Decomposition Data

Solvent Yellow 124 exhibits moderate to high thermal stability, making it suitable for its
intended applications in fuel systems where it may be exposed to elevated temperatures.[3][4]
The available data on its thermal properties are summarized in the table below.
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Property Value Source
Boiling Point 556.2 °C [3114]
Decomposition Temperature ~300 °C [3]
Minimum Heat Resistance 100 °C [31[5][6]
Heat Resistance 240 °C [2]

Note: The reported values may vary based on the experimental conditions and purity of the
sample.

Experimental Protocols for Thermal Analysis

To determine the thermal stability and decomposition profile of Solvent Yellow 124,
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the
recommended analytical techniques.[7] The following protocols provide a standardized
approach for these analyses.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of Solvent Yellow 124 as a function of
temperature, identifying the onset of decomposition and quantifying mass loss at different
stages.

Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of the Solvent Yellow 124 sample into a
ceramic or platinum TGA pan.[8]

¢ Instrument Setup:
o Place the sample pan in the TGA furnace.

o Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50
mL/min) to create an inert atmosphere and prevent oxidative degradation.[8][9]

e Temperature Program:
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o Equilibrate the sample at a starting temperature, typically ambient (e.g., 25-30 °C).

o Heat the sample at a linear heating rate (e.g., 10 °C/min) to a final temperature sufficient
to ensure complete decomposition (e.g., 600-800 °C).[8][9]

o Data Acquisition: Continuously record the sample's mass as a function of temperature
throughout the heating program.[8]

o Data Analysis:

[e]

Plot the percentage of initial mass versus temperature to obtain the TGA curve.

o

The onset temperature of decomposition is determined from the initial significant mass
loss.

o

The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of
maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from the Solvent Yellow 124 sample as a function of
temperature, identifying phase transitions such as melting and the onset of exothermic or
endothermic decomposition processes.

Methodology:

o Sample Preparation: Accurately weigh 2-5 mg of the Solvent Yellow 124 sample into an
aluminum DSC pan and hermetically seal it. An empty, sealed pan is used as a reference.

e Instrument Setup:

o Place the sample and reference pans into the DSC cell.

o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.
e Temperature Program:

o Equilibrate the sample at a starting temperature below any expected transitions.
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o Heat the sample at a controlled, linear heating rate (e.g., 10 °C/min) through the
temperature range of interest.

o Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.
o Data Analysis:
o Plot the heat flow versus temperature to obtain the DSC thermogram.

o Endothermic peaks typically represent melting, while exothermic peaks can indicate
decomposition or crystallization.

o The onset temperature of peaks provides information on the initiation of these thermal

events.

Visualized Experimental Workflow

The logical flow of analyzing the thermal properties of Solvent Yellow 124 is depicted in the

following diagram.
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Results Interpretation

Comprehensive Thermal Stability Report

Click to download full resolution via product page
Caption: Workflow for Thermal Analysis of Solvent Yellow 124.

Hydrolysis of Solvent Yellow 124

A key chemical property of Solvent Yellow 124 is its susceptibility to hydrolysis under acidic
conditions.[1][3] This reaction cleaves the acetal group, rendering the dye water-soluble and
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causing a color change to red, similar to the pH indicator methyl orange.[1] This property is
fundamental to its use as a marker, as it allows for easy extraction and detection from the fuel
matrix.[1] The relationship is illustrated below.

Acidic

Conditions (H+)

Solvent Yellow 124 Hydrolysis Hydrolyzed Form
(Nonpolar Soluble) (Water Soluble, Red)

Click to download full resolution via product page

Caption: Acid-catalyzed Hydrolysis of Solvent Yellow 124.

This guide provides a foundational understanding of the thermal characteristics of Solvent
Yellow 124. For specific applications, it is recommended to perform thermal analysis on the
particular batch of the dye being used to obtain precise data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Thermal Stability and
Decomposition of Solvent Yellow 124]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294874#thermal-stability-and-decomposition-
temperature-of-solvent-yellow-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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